Cas no 65233-90-1 (ethyl 2-{(4-methoxyphenyl)carbamothioylamino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product Name: ethyl 2-{(4-methoxyphenyl)carbamothioylamino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 65233-90-1
• MF: C₁₉H₂₂N₂O₃S₂
• MW: 390.519582271576
• CID: 5015635
• Update Time: 2025-06-07

ethyl 2-{(4-methoxyphenyl)carbamothioylamino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• STK984205
• ST50254401
• 2-[3-(4-Methoxy-phenyl)-thioureido]-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carbo
• ethyl 2-(3-(4-methoxyphenyl)thioureido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
• ethyl 2-({[(4-methoxyphenyl)amino]thioxomethyl}amino)-4,5,6,7-tetrahydrobenzo[ b]thiophene-3-carboxylate
• ethyl 2-{[(4-methoxyanilino)carbothioyl]amino
• Ethyl 2-{[(4-methoxyphenyl)carbamothioyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• ethyl 2-{(4-methoxyphenyl)carbamothioylamino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• Inchi： 1S/C19H22N2O3S2/c1-3-24-18(22)16-14-6-4-5-7-15(14)26-17(16)21-19(25)20-12-8-10-13(23-2)11-9-12/h8-11H,3-7H2,1-2H3,(H2,20,21,25)
• InChI Key： URBKFYKWYFDLPU-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C2=C1CCCC2)NC(NC1C=CC(=CC=1)OC)=S

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 497
• XLogP3: 5.1
• Topological Polar Surface Area: 120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on ethyl 2-{(4-methoxyphenyl)carbamothioylamino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

Introduction to Ethyl 2-{(4-Methoxyphenyl)carbamothioylamino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 65233-90-1)

Ethyl 2-{(4-methoxyphenyl)carbamothioylamino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 65233-90-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiophenes, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound includes a tetrahydrobenzothiophene core, an ethyl ester group, and a methoxyphenylcarbamothioylamino substituent, each contributing to its unique chemical and biological properties.

The tetrahydrobenzothiophene scaffold is a privileged structure in medicinal chemistry due to its ability to modulate various biological targets. This scaffold has been extensively studied for its potential in the development of drugs targeting conditions such as cancer, inflammation, and neurological disorders. The presence of the ethyl ester group in the compound enhances its lipophilicity, which can improve its bioavailability and cellular uptake. The methoxyphenylcarbamothioylamino substituent adds further complexity and functionality to the molecule, potentially influencing its pharmacological profile.

Recent research has highlighted the potential of ethyl 2-{(4-methoxyphenyl)carbamothioylamino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate in various therapeutic areas. For instance, studies have shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been reported to have antioxidant activity, which can protect cells from oxidative stress and damage.

In the context of cancer research, ethyl 2-{(4-methoxyphenyl)carbamothioylamino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has demonstrated promising results in inhibiting the proliferation of various cancer cell lines. Mechanistic studies suggest that this compound may target multiple signaling pathways involved in cancer progression, including the PI3K/Akt and MAPK pathways. These findings underscore its potential as a lead compound for the development of novel anticancer agents.

Beyond its direct biological activities, ethyl 2-{(4-methoxyphenyl)carbamothioylamino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has also been explored as a scaffold for drug delivery systems. Its lipophilic nature makes it suitable for incorporation into nanoparticles or liposomes, which can enhance its delivery to specific tissues or organs. This approach can improve the therapeutic index of the compound by reducing systemic side effects and increasing local concentrations at the target site.

The synthesis of ethyl 2-{(4-methoxyphenyl)carbamothioylamino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate involves several steps that require careful optimization to achieve high yields and purity. Common synthetic routes include the reaction of a tetrahydrobenzothiophene carboxylic acid derivative with an appropriate amine and thiocarbonyl reagent. Advances in synthetic methodologies have led to more efficient and scalable processes for producing this compound on a larger scale.

From a safety perspective, ethyl 2-{(4-methoxyphenyl)carbamothioylamino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is generally considered safe for use in laboratory settings when proper handling and storage protocols are followed. However, as with any chemical compound used in research or pharmaceutical development, it is essential to conduct thorough toxicological evaluations to ensure its safety for human use.

In conclusion, ethyl 2-{(4-methoxyphenyl)carbamothioylamino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 65233-90-1) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play an important role in advancing medical treatments for a range of diseases.